Cas no 2160369-08-2 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid
• CAS No: 2160369-08-2
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6148129
• PubChem ID: 165519705
• Update Time: 2025-10-31

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,5-dimethylpyrrolidin-3-yl]acetic acid
• 2160369-08-2
• EN300-1284129

• Inchi： 1S/C23H26N2O4/c1-15-11-23(12-21(26)27,14-25(15)2)24-22(28)29-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,24,28)(H,26,27)
• InChI Key： WDQJZMNEAZFJMT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CN(C)C(C)C1)=O

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid (CAS No. 2160369-08-2)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid (CAS No. 2160369-08-2) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and pyrrolidine core structure, is widely utilized in peptide synthesis and drug development. Its unique structural features make it a valuable intermediate for constructing complex bioactive molecules, particularly in the field of peptide-based therapeutics and small-molecule drug discovery.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on peptide-based drugs, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This compound’s pyrrolidine acetic acid moiety further enhances its utility in designing conformationally constrained peptides, which are pivotal in targeting challenging biological pathways.

The CAS No. 2160369-08-2 compound is also gaining attention in the context of AI-driven drug discovery and computational chemistry. With the rise of machine learning algorithms for molecular design, researchers are exploring novel derivatives of this scaffold to optimize pharmacokinetic properties. Questions like "How does Fmoc protection improve peptide stability?" or "What are the applications of pyrrolidine derivatives in drug design?" are frequently searched, reflecting the growing interest in this niche area. The compound’s compatibility with automated synthesis platforms further aligns with the industry’s shift toward high-throughput methodologies.

From a synthetic chemistry perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid exemplifies the convergence of organic synthesis and bioconjugation techniques. Its carboxylic acid functionality allows for facile coupling with amines, enabling the construction of diverse amide bonds—a cornerstone of peptide chemistry. Moreover, the 1,5-dimethylpyrrolidine segment introduces steric control, which is crucial for achieving selective reactions in complex molecular environments.

In the broader landscape of life sciences, this compound is often discussed alongside trends such as personalized medicine and biologics development. Its role in creating peptide-drug conjugates (PDCs) has been highlighted in recent studies, particularly for targeted cancer therapies. As the scientific community continues to explore sustainable synthesis routes and green chemistry principles, the efficient production of such intermediates remains a key focus area.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,5-dimethylpyrrolidin-3-ylacetic acid (CAS No. 2160369-08-2) represents a versatile and indispensable tool in contemporary chemical research. Its applications span from peptide engineering to innovative drug delivery systems, making it a subject of enduring interest for both academic and industrial researchers. As advancements in biotechnology and synthetic methodology continue to evolve, this compound is poised to play an even more prominent role in shaping the future of therapeutic development.